Cas no 2171224-59-0 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid)

• Product Name: 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid
• CAS No: 2171224-59-0
• MF: C₃₃H₂₉BrN₂O₆
• MW: 629.497168302536
• CID: 6331061
• PubChem ID: 165511223
• Update Time: 2025-07-22

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid
• EN300-1536573
• 3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-bromobenzoic acid
• 2171224-59-0

• Inchi： 1S/C33H29BrN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-24-16-22(32(38)39)15-23(34)17-24)36-33(40)42-19-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-17,20,29-30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)/t20-,30+/m0/s1
• InChI Key： QAJHXXVDKAYBJE-WENCNXQZSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)NC([C@@H]([C@H](C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 628.12090g/mol
• Monoisotopic Mass: 628.12090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid

Comprehensive Analysis of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid (CAS No. 2171224-59-0)

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid (CAS 2171224-59-0) is a sophisticated chiral compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structural features, including the benzyloxy and Fmoc-protected amino groups, make it a valuable intermediate for drug discovery. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern bioconjugation and solid-phase peptide synthesis (SPPS).

The compound’s 5-bromobenzoic acid moiety offers exceptional reactivity for cross-coupling reactions, a topic trending in AI-driven drug design forums. With the rise of computational chemistry, queries like "how to optimize bromo-substituted intermediates" or "chiral building blocks for drug development" align perfectly with this compound’s applications. Its CAS 2171224-59-0 identifier ensures precise tracking in regulatory and patent databases, a critical aspect for labs focusing on intellectual property (IP) protection.

From a synthetic perspective, the (2R,3S)-stereochemistry of this molecule is pivotal for asymmetric synthesis, addressing the growing demand for enantiopure APIs. Discussions on "green chemistry alternatives for chiral synthesis" or "scalable routes to Fmoc derivatives" often reference such compounds. The benzyl ether group further enhances its utility in protecting-group strategies, a hot topic in organic chemistry optimization.

Analytical techniques like HPLC and NMR are essential for characterizing 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid, as evidenced by searches for "HPLC methods for Fmoc compounds." Its stability under SPPS conditions makes it a preferred choice for researchers investigating "peptide therapeutics" or "targeted drug delivery systems," areas gaining traction in biotech startups.

In conclusion, CAS 2171224-59-0 exemplifies the intersection of chiral chemistry and peptide engineering. Its versatility answers key industry challenges, from "high-yield peptide coupling" to "sustainable chiral auxiliaries," making it indispensable in cutting-edge research.